Cas no 920113-02-6 (Riviciclib)

• Product Name: Riviciclib
• CAS No: 920113-02-6
• MF: C₂₁H₂₀ClNO₅
• MW: 401.840205192566
• CID: 2852579
• PubChem ID: 23643976
• Update Time: 2024-10-26

Riviciclib Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-5,7-dihydroxy-8-[(2S,3R)-2-(hydroxymethyl)-1-methylpyrrolidin-3-yl]chromen-4-one
• RIVICICLIB
• HMS3674I05
• BCP17903
• (+/-)-trans-2-(2-chloro-phenyl)-5,7-dihydroxy-8-(2-hydroxymethyl-1-methyl-pyrrolidin-3-yl)-chromen-4-one
• BRD-K51791723-003-01-7
• 2-(2-chlorophenyl)-5,7-dihydroxy-8-[(2R,3S)-2-(hydroxymethyl)-1-methylpyrrolidin-3-yl]chromen-4-one
• SCHEMBL665749
• P-276-00
• NSC800813
• HY-16559A
• GTPL7934
• Q27088556
• 2-(2-chlorophenyl)-5,7-dihydroxy-8-[(2R,3S)-2-(hydroxymethyl)-1-methylpyrrolidin-3-yl]-4H-1-benzopyran-4-one
• CHEMBL3969723
• CS-0011013
• 4H-1-Benzopyran-4-one,2-(2-chlorophenyl)-5,7-dihydroxy-8-[(2r,3s)-2-(hydroxymethyl)-1-methyl-3-pyrrolidinyl]-,rel-
• P16835
• BDBM50193086
• CHEBI:231364
• P276-00 (free base)
• P276-00 free base
• (+)-trans-2-(2-chlorophenyl)-5,7-dihydroxy-8-(2-hydroxy methyl-1-methyl-pyrrolidin-3-yl)-chromen-4-one
• P-27600 free base
• AKOS040736676
• 4H-1-Benzopyran-4-one, 2-(2-chlorophenyl)-5,7-dihydroxy-8-[(2r,3s)-2-(hydroxymethyl)-1-methyl-3-pyrrolidinyl]-, rel-
• 647019-54-3
• QLUYMIVVAYRECT-OCCSQVGLSA-N
• riviciclibum
• NSC-800813
• (+)-trans-2-(2-chloro-phenyl)-5,7-dihydroxy-8-(2-hydroxymethyl-1-methyl-pyrrolidin-3-yl)-chromen-4-one
• 920113-02-6
• (+)-trans-2-(2-Chlorophenyl)-8-(2-hydroxymethyl-1-methyl-pyrrolidin-3-yl)-5,7-dihydroxy-chromen-4-one
• 2-(2-Chlorophenyl)-5,7-dihydroxy-8-((2R,3S)-2-(hydroxymethyl)-1-methylpyrrolidin-3-yl)-4H-chromen-4-one
• 2-(2-chlorophenyl)-5,7-dihydroxy-8-[(2R,3S)-2-(hydroxymethyl)-1-methylpyrrolidin-3-yl]-4H-chromen-4-one
• Riviciclib

• Inchi： 1S/C21H20ClNO5/c1-23-7-6-12(14(23)10-24)19-15(25)8-16(26)20-17(27)9-18(28-21(19)20)11-4-2-3-5-13(11)22/h2-5,8-9,12,14,24-26H,6-7,10H2,1H3
• InChI Key： QLUYMIVVAYRECT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=CC(C2=C(C=C(C(=C2O1)C1CCN(C)C1CO)O)O)=O

Computed Properties

• Exact Mass: 401.1030004g/mol
• Monoisotopic Mass: 401.1030004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 90.2